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Compound of Interest

Compound Name:
Cholecystokinin Octapeptide,

desulfated (TFA)

Cat. No.: B8069915 Get Quote

Proper Disposal of Cholecystokinin Octapeptide,
Desulfated (TFA)
The proper disposal of Cholecystokinin Octapeptide, desulfated (TFA) is dictated by the

hazardous properties of the trifluoroacetic acid (TFA) salt component. While the peptide itself

has not been thoroughly investigated for its hazards, Trifluoroacetic acid is a corrosive chemical

that is harmful if inhaled and toxic to aquatic life with long-lasting effects.[1][2] Therefore, the

compound must be treated as hazardous chemical waste.

Before beginning any work, a comprehensive disposal plan should be in place.[3] Always

consult your institution's Environmental Health and Safety (EHS) office for specific local

regulations and procedures, as they may vary.

Core Safety and Handling Precautions
When handling Cholecystokinin Octapeptide, desulfated (TFA), whether in solid form or in

solution, appropriate personal protective equipment (PPE) is mandatory. This includes, but is

not limited to:

Safety goggles or a face shield

Chemical-resistant gloves (e.g., nitrile)
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A laboratory coat

All handling and preparation of waste should be conducted in a well-ventilated area, preferably

within a chemical fume hood, to avoid inhalation of dust or vapors.[2][4]

Data Presentation: Hazardous Properties of
Trifluoroacetic Acid (TFA)
The disposal protocol is primarily based on the characteristics of the TFA component. The

following table summarizes its key hazardous properties as identified in safety data sheets.

Property Value References

GHS Hazard Statements

H314: Causes severe skin

burns and eye damage. H332:

Harmful if inhaled. H412:

Harmful to aquatic life with

long lasting effects.

Signal Word Danger

Disposal Consideration

Must be disposed of as

hazardous waste. Do not

release into the environment or

sanitary sewer system.

Skin Corrosion
Category 1A: Causes severe

skin burns and eye damage.

Acute Inhalation Toxicity Category 4: Harmful if inhaled.

Disposal Protocol for Cholecystokinin Octapeptide,
Desulfated (TFA)
This step-by-step protocol provides guidance for the safe segregation and disposal of waste

containing this compound.

1. Waste Segregation:
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At the point of generation, immediately segregate all waste contaminated with

Cholecystokinin Octapeptide, desulfated (TFA) from non-hazardous waste.

This includes the primary container, any unused (waste) product, and materials used for

cleanup (e.g., contaminated paper towels, pipette tips, vials). These items must be treated as

hazardous chemical waste.

2. Waste Collection and Containerization:

Solid Waste: Collect dry, solid waste (e.g., lyophilized powder) in a designated, robust, and

sealable container. Ensure the container is compatible with TFA.

Liquid Waste: Collect solutions containing the peptide in a dedicated, leak-proof, and

chemically compatible container (e.g., glass or polyethylene). Do not pour this waste down

the drain. If dealing with a spill, absorb the material with an inert, liquid-binding agent (e.g.,

sand, diatomaceous earth) and place it into the hazardous waste container.

3. Labeling Hazardous Waste:

Clearly label the waste container with the words "Hazardous Waste."

The label must accurately identify the contents, including "Cholecystokinin Octapeptide,
desulfated (TFA)" and any solvents present. List the approximate concentrations and

quantities.

Include the date when the waste was first added to the container (accumulation start date).

4. Storage:

Store the sealed hazardous waste container in a designated, secure, and well-ventilated

secondary containment area.

Ensure it is stored away from incompatible materials.

5. Final Disposal:

Do not dispose of this material in the regular trash or via the sanitary sewer.
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Contact your institution's Environmental Health and Safety (EHS) department or equivalent

authority to schedule a pickup for hazardous waste. They will ensure the waste is

transported to and managed by an approved waste disposal facility in accordance with all

local, regional, and national regulations.

Disposal Workflow Visualization
The following diagram illustrates the logical steps for the proper disposal of Cholecystokinin
Octapeptide, desulfated (TFA).
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Caption: Disposal workflow for Cholecystokinin Octapeptide, desulfated (TFA).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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